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Compound of Interest

Compound Name: 5-Methyl-5-phenylhydantoin

Cat. No.: B155086

Essential Safety and Handling Guide for 5-
Methyl-5-phenylhydantoin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Methyl-5-phenylhydantoin. Adherence to these guidelines is
crucial for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Methyl-5-phenylhydantoin is classified with the following hazards:
o Acute Toxicity 4, Oral: Harmful if swallowed.[1]
o Eye Irritation 2A: Causes serious eye irritation.[1]

Appropriate personal protective equipment is mandatory to prevent accidental exposure.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b155086?utm_src=pdf-interest
https://www.benchchem.com/product/b155086?utm_src=pdf-body
https://www.benchchem.com/product/b155086?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-phenylhydantoin
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-phenylhydantoin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

Protects against splashes and
Chemical safety goggles or a airborne particles that can

Eye and Face Protection ) ) S
face shield. cause serious eye irritation.[2]

[3]

Prevents skin contact. Gloves
) Chemical-resistant gloves should be inspected before
Hand Protection o )
(e.g., nitrile rubber). use and disposed of properly

after handling.

Provides a barrier against
Protective Clothing Laboratory coat. spills and contamination of

personal clothing.[3]

] Use in a well-ventilated area or
, _ Not required under normal use _
Respiratory Protection ] o under a chemical fume hood to
with adequate ventilation. S ]
minimize inhalation of dust.

Quantitative Data Summary

While specific toxicological data such as LD50 and occupational exposure limits (PEL, TLV,
REL) for 5-Methyl-5-phenylhydantoin are not readily available in the searched resources, the
following physical and chemical properties have been identified:

Property Value Source
Molecular Formula C10H10N202 [415]
Molecular Weight 190.20 g/mol

Melting Point 199-201 °C [6][7]
GHS Hazard Codes H302, H319 [1]

P264, P270, P280,
_ P301+P312,
GHS Precautionary Codes [7]
P305+P351+P338,

P337+P313, P501
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Experimental Protocol: Safe Handling of 5-Methyl-5-
phenylhydantoin (Crystalline Solid)

This protocol outlines the essential steps for safely handling 5-Methyl-5-phenylhydantoin in a
laboratory setting.

Materials:

5-Methyl-5-phenylhydantoin

e Appropriate solvent

e Spatula

e Weighing paper or boat

o Glassware (beakers, flasks, etc.)
e Chemical fume hood

¢ Analytical balance

Personal Protective Equipment (as specified above)

Procedure:

» Preparation:

o

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Don all required personal protective equipment: lab coat, chemical safety goggles, and
nitrile gloves.

[¢]

Gather all necessary materials and equipment and place them within the fume hood.

[¢]

Label all glassware clearly.

» Weighing the Compound:
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o Place a weighing boat or paper on the analytical balance and tare.

o Carefully transfer the desired amount of 5-Methyl-5-phenylhydantoin from the stock
container to the weighing boat using a clean spatula.

o Avoid generating dust. If any material is spilled, clean it up immediately following the spill
response protocol.

o Securely close the stock container immediately after use.

 Dissolving the Compound:
o Transfer the weighed solid into the designated flask or beaker within the fume hood.
o Add the appropriate solvent to dissolve the solid.

o If heating is required, use a stir plate with a hot plate function and a stir bar for even
heating. Monitor the process closely.

e Post-Handling:
o Clean all non-disposable equipment thoroughly after use.

o Dispose of all contaminated disposable materials in the designated hazardous waste
container.

o Wipe down the work surface in the fume hood with an appropriate cleaning agent.
o Remove PPE in the correct order to avoid cross-contamination.
o Wash hands thoroughly with soap and water after removing gloves.
Operational and Disposal Plans
Spill Response Workflow:

In the event of a spill, follow the procedure outlined in the diagram below.
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Chemical Spill Response Workflow

Immediate Actions

Alert others in the area

'

Assess the spill size and immediate risk

arge or hazardous

Evacuate if necessary

Ispill

Small, manageable spill

Containment & Cleanup

-

Don appropriate PPE (gloves, goggles, lab coat)

'

Contain the spill with absorbent material

'

Collect absorbed material into a labeled hazardous waste container

'

Decontaminate the spill area

Final [Steps
\ J

Dispose of waste according to institutional guidelines

'

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan:
e Solid Waste:

o Collect all solid waste contaminated with 5-Methyl-5-phenylhydantoin, including used
weighing papers, gloves, and absorbent materials from spills, in a clearly labeled, sealed
hazardous waste container.

e Liquid Waste:

o Solutions containing 5-Methyl-5-phenylhydantoin should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

o As this is a non-halogenated organic compound, it should be segregated from
halogenated solvent waste streams to potentially reduce disposal costs.

o General Disposal Guidelines:

o All waste must be disposed of through the institution's environmental health and safety
office.

o Follow all local, state, and federal regulations for hazardous waste disposal.

o Do not dispose of 5-Methyl-5-phenylhydantoin down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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